Cas no 2635937-15-2 (Benzaldehyde, 4-​(2-​fluoro-​4-​pyridinyl)​-​2-​methyl-)

• Product Name: Benzaldehyde, 4-​(2-​fluoro-​4-​pyridinyl)​-​2-​methyl-
• CAS No: 2635937-15-2
• MF: C₁₃H₁₀FNO
• MW: 215.22
• CID: 5077345
• Update Time: 2025-05-21

Benzaldehyde, 4-​(2-​fluoro-​4-​pyridinyl)​-​2-​methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-​(2-​fluoro-​4-​pyridinyl)​-​2-​methyl-

• Inchi： 1S/C13H10FNO/c1-9-6-10(2-3-12(9)8-16)11-4-5-15-13(14)7-11/h2-8H,1H3
• InChI Key： HLHXMWYCHFRSTE-UHFFFAOYSA-N
• SMILES： C1(=C(C)C=C(C=C1)C1C=C(N=CC=1)F)C=O

Additional information on Benzaldehyde, 4-​(2-​fluoro-​4-​pyridinyl)​-​2-​methyl-

Introduction to Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl- (CAS No. 2635937-15-2)

Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl- (CAS No. 2635937-15-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties. The presence of a fluoro group and a pyridinyl moiety in its molecular framework contributes to its distinct reactivity and potential utility in synthetic chemistry.

The molecular structure of Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl-, consists of a benzaldehyde core substituted with a 2-fluoro-4-pyridinyl group and a methyl group at the 2-position. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for further investigation. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. Compounds containing this moiety have been extensively studied for their potential applications in oncology, neurology, and anti-inflammatory therapies. The fluoro-pyridinyl substituent in Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl-, aligns with this trend, suggesting its potential as a building block for drug discovery.

In the realm of synthetic chemistry, Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl-, serves as a versatile intermediate. Its reactivity allows for further functionalization, enabling chemists to design more complex molecules with tailored properties. The methyl group at the 2-position provides a handle for additional modifications, such as alkylation or acylation, which can be crucial for optimizing biological activity.

One of the most compelling aspects of this compound is its potential role in the development of small molecule inhibitors. The fluoro-pyridinyl moiety is particularly well-suited for interacting with biological targets due to its ability to form hydrogen bonds and participate in π-stacking interactions. These interactions are critical for achieving high affinity and selectivity in drug design.

Current research in this area has demonstrated the efficacy of Benzaldehyde derivatives in various preclinical models. Studies have shown that compounds incorporating fluorinated pyridines exhibit enhanced binding to target proteins compared to their non-fluorinated counterparts. This improved binding affinity translates into greater therapeutic efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in leveraging the benefits of fluorinated pyridines for drug development. Several marketed drugs contain this moiety, highlighting its importance in modern medicine. Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl-, represents an early entry point into this growing class of compounds, offering researchers a valuable tool for exploring new therapeutic avenues.

From a synthetic perspective, the preparation of Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl-, involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the fluoro group requires careful consideration due to its sensitivity to various reaction conditions. However, advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with high precision.

The pyridinyl substituent further adds complexity to the synthesis but also enhances the compound's potential utility. Pyridine derivatives are known for their broad range of biological activities, making them valuable scaffolds for drug discovery. By combining these features into a single molecule, Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl-, emerges as a promising candidate for further exploration.

In conclusion, Benzaldehyde, 4-(2-fluoro-4-pyridinyl)-2-methyl- (CAS No. 2635937-15-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for drug development and synthetic chemistry applications. As research continues to uncover new uses for fluorinated pyridines, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.